![molecular formula C11H14N2O2 B6169887 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine CAS No. 2680530-59-8](/img/no-structure.png)
7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine
Overview
Description
7,8'-Dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine (DHQQ) is a novel quinoline-based compound that has recently gained attention for its wide range of potential applications in the biomedical and pharmaceutical fields. This compound has been shown to have a range of biological activities, including anti-inflammatory, antiviral, and antifungal properties. It has also been studied for its potential use as an antineoplastic agent. DHQQ is a promising compound that holds promise for the development of new drugs and treatments for various diseases.
Mechanism of Action
The mechanism of action of 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine is not yet fully understood. However, studies have shown that the compound is able to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine has been shown to inhibit the activity of various enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Biochemical and Physiological Effects
7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine has been shown to have a range of biochemical and physiological effects. Studies have shown that the compound is able to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine has been shown to inhibit the activity of various enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine has also been shown to have antioxidant, anti-inflammatory, and anti-microbial properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine in laboratory experiments is that it is relatively easy to obtain and is relatively inexpensive. In addition, the compound is stable and can be stored for long periods of time without degradation. However, there are some limitations to using 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine in laboratory experiments. The compound is not water soluble, which can limit its use in some applications. In addition, 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine is not easily absorbed by cells, which can limit its effectiveness in some applications.
Future Directions
The potential applications of 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine are vast and are only beginning to be explored. Future research should focus on further elucidating the mechanism of action of 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine and exploring its potential use in the treatment of various diseases, including cancer, inflammation, and infection. In addition, further research should be conducted on the pharmacokinetics and pharmacodynamics of 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine, as well as its potential for drug interactions. Finally, further research should be conducted on the potential toxicity of 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine, as well as its potential for use in combination with other drugs.
Synthesis Methods
7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine is synthesized via a two-step synthetic process. The first step involves the reaction of 1,3-dioxolane-2,5-dione with quinoline in the presence of a base to form the quinoline-dioxolane adduct. The second step involves the reaction of the quinoline-dioxolane adduct with an amine to form 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine. This method has been used to synthesize 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine with a yield of up to 80%.
Scientific Research Applications
7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine has been studied for its potential applications in the biomedical and pharmaceutical fields. The compound has been shown to have anti-inflammatory, antiviral, and antifungal properties. It has also been studied for its potential use as an antineoplastic agent. In addition, 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine has been studied for its potential use in the treatment of various cancers, including prostate, breast, and colon cancer.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine' involves the formation of the spirocyclic ring system through a cyclization reaction. The starting material for this reaction is a substituted quinoline, which undergoes a series of functional group transformations to yield the final product.", "Starting Materials": [ "2-chloro-3-nitroaniline", "ethyl acetoacetate", "sodium ethoxide", "2,4-pentanedione", "sulfuric acid", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "acetic anhydride", "p-toluenesulfonic acid", "2-amino-5-bromo-3-chloropyridine" ], "Reaction": [ "Step 1: Nitration of 2-chloro-3-nitroaniline with sulfuric acid and nitric acid to yield 2-chloro-5-nitroaniline", "Step 2: Reduction of 2-chloro-5-nitroaniline with sodium sulfite and sodium hydroxide to yield 2-chloro-5-aminoaniline", "Step 3: Acetylation of 2-chloro-5-aminoaniline with acetic anhydride and p-toluenesulfonic acid to yield N-acetyl-2-chloro-5-aminoaniline", "Step 4: Condensation of N-acetyl-2-chloro-5-aminoaniline with 2-amino-5-bromo-3-chloropyridine in the presence of sodium ethoxide to yield 2-(2-chloro-5-(2-(2-amino-5-bromo-3-chloropyridin-4-yl)hydrazinyl)phenyl)acetamide", "Step 5: Cyclization of 2-(2-chloro-5-(2-(2-amino-5-bromo-3-chloropyridin-4-yl)hydrazinyl)phenyl)acetamide with ethyl acetoacetate in the presence of sodium ethoxide to yield 7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine" ] } | |
CAS RN |
2680530-59-8 |
Product Name |
7',8'-dihydro-6'H-spiro[1,3-dioxolane-2,5'-quinolin]-8'-amine |
Molecular Formula |
C11H14N2O2 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
